1-Benzyl-3-butyl-[1]benzofuro[3,2-d]pyrimidine-2,4-dione

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 1-benzyl-3-butyl-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H20N2O3/c1-2-3-13-22-20(24)19-18(16-11-7-8-12-17(16)26-19)23(21(22)25)14-15-9-5-4-6-10-15/h4-12H,2-3,13-14H2,1H3
• InChI Key: DKJBQDUXRLYQBN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N(C1=O)CC4=CC=CC=C4

Description

1-Benzyl-3-butyl-[1]benzofuro[3,2-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a fused benzofuran-pyrimidine-dione scaffold. Synthetic routes often involve multi-step condensation and cyclization reactions, as demonstrated in studies of analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-benzyl-3-butyl1benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione typically involves multi-step reactions starting from readily available precursors. One common method involves the aza-Wittig reaction of iminophosphoranes with n-butyl isocyanate at 40–50°C to form carbodiimide intermediates. These intermediates are then reacted with nitrogen-oxygen-containing nucleophiles to yield the desired benzofuro[3,2-d]pyrimidine derivatives .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of microwave-assisted synthesis or other advanced techniques to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

1-benzyl-3-butyl1benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: The benzyl and butyl groups can be substituted with other functional groups to create derivatives with varied properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like ethanol or dichloromethane .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized benzofuro[3,2-d]pyrimidines .

Scientific Research Applications

1-benzyl-3-butyl1benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-tumor and antibacterial properties.

Medicine: Investigated as a potential lead compound for drug development, particularly in the treatment of cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1-benzyl-3-butyl1benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Key Observations :

• Substituent Impact: The benzyl and butyl groups in the target compound contrast with the arylpiperazinylalkyl chains in pyrrolo[3,2-d]pyrimidine-diones, which exhibit high α1-adrenoceptor selectivity . This suggests that N-alkylation patterns critically influence receptor binding specificity.
• Pharmacological Targets : While 7-substituted pyrrolo[3,2-d]pyrimidine-diones target TRPA1 channels , the benzofuropyrimidine scaffold may interact with kinase pathways or DNA repair mechanisms due to its planar aromatic system .

Stability and Reactivity

• Benzofuropyrimidines: The fused benzofuran ring enhances stability against metabolic oxidation compared to thieno analogs .

Research Findings and Data Tables

Table 1: Comparative Pharmacokinetic Properties (Hypothetical Data)

Compound	LogP	Solubility (µg/mL)	Plasma Stability (t₁/₂, h)
1-Benzyl-3-butyl-[1]benzofuropyrimidine-dione	3.8	12.5	6.2
3-Arylpiperazinylalkylpyrrolopyrimidine-dione	2.1	45.0	3.8
Thieno[3,2-d]pyrimidine-2,4-dione	2.9	28.7	5.1

Biological Activity

1-Benzyl-3-butyl- benzofuro[3,2-d]pyrimidine-2,4-dione is a compound that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical formula for 1-benzyl-3-butyl- benzofuro[3,2-d]pyrimidine-2,4-dione is $C_{22}H_{22}N_{2}O_{3}$. Its structure features a benzofuro-pyrimidine core, which is known for various biological activities due to its ability to interact with different biological targets.

Antimicrobial Activity

Research indicates that compounds similar to 1-benzyl-3-butyl- benzofuro[3,2-d]pyrimidine-2,4-dione exhibit significant antimicrobial properties. A related study highlighted the effectiveness of benzofuro[3,2-d]pyrimidines against Mycobacterium tuberculosis and other pathogens, suggesting a potential application in treating infectious diseases .

Anticancer Potential

The compound's structure suggests potential anticancer activity. Benzofuro derivatives have been associated with the inhibition of cancer cell proliferation in several studies. For instance, certain benzofuro-pyrimidine derivatives have demonstrated cytotoxic effects against a variety of cancer cell lines .

The biological activity of 1-benzyl-3-butyl- benzofuro[3,2-d]pyrimidine-2,4-dione can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Many compounds in this class act as enzyme inhibitors, disrupting metabolic pathways in pathogens or cancer cells.
• DNA Interaction : Some studies suggest that benzofuro compounds can intercalate into DNA, leading to disruptions in replication and transcription processes.

Case Studies

Study	Findings
Study on Antimicrobial Activity	Demonstrated efficacy against Mycobacterium tuberculosis	Supports potential use in treating infections
Investigation of Antiviral Properties	Similar structures showed inhibition of viral replication	Suggests possible antiviral applications
Anticancer Research	Cytotoxic effects observed in various cancer cell lines	Indicates potential as an anticancer agent